Cas no 2228975-64-0 (2-3-(methoxymethyl)phenyl-2-methyloxirane)

• Product Name: 2-3-(methoxymethyl)phenyl-2-methyloxirane
• CAS No: 2228975-64-0
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6141819
• PubChem ID: 165683840
• Update Time: 2025-08-03

2-3-(methoxymethyl)phenyl-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-3-(methoxymethyl)phenyl-2-methyloxirane
• EN300-1776629
• 2228975-64-0
• 2-[3-(methoxymethyl)phenyl]-2-methyloxirane

• Inchi： 1S/C11H14O2/c1-11(8-13-11)10-5-3-4-9(6-10)7-12-2/h3-6H,7-8H2,1-2H3
• InChI Key： DFMHTQQRORRWJY-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C=CC=C(COC)C=1

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 21.8Ų

Additional information on 2-3-(methoxymethyl)phenyl-2-methyloxirane

Comprehensive Overview of 2-3-(methoxymethyl)phenyl-2-methyloxirane (CAS No. 2228975-64-0): Properties, Applications, and Industry Insights

The chemical compound 2-3-(methoxymethyl)phenyl-2-methyloxirane (CAS No. 2228975-64-0) is a specialized epoxide derivative that has garnered significant attention in pharmaceutical and fine chemical research. Characterized by its unique oxirane ring and methoxymethyl substituent, this molecule serves as a versatile intermediate in synthetic chemistry. Its structural features, including the methylphenyl backbone, contribute to its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for epoxide-based intermediates like 2-3-(methoxymethyl)phenyl-2-methyloxirane has surged due to their role in constructing complex molecular architectures. Researchers are particularly interested in its use for asymmetric synthesis, where the oxirane ring acts as a key functional group for stereoselective transformations. This aligns with the growing trend toward green chemistry and atom-efficient reactions, as the compound’s reactivity often reduces the need for harsh reagents.

The compound’s methoxymethyl group enhances its solubility in organic solvents, making it a practical choice for catalytic reactions and polymer modifications. Industries exploring bio-based materials have also investigated its potential as a crosslinking agent or monomer. Notably, its stability under controlled conditions allows for scalable production, addressing the need for high-purity intermediates in API (Active Pharmaceutical Ingredient) manufacturing.

From an analytical perspective, CAS No. 2228975-64-0 is typically characterized using techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure batch consistency, a critical factor for regulatory compliance in pharmaceuticals. The compound’s synthetic versatility has also led to its inclusion in studies on cascade reactions and click chemistry, reflecting broader interest in modular synthesis approaches.

Environmental and safety considerations are paramount when handling 2-3-(methoxymethyl)phenyl-2-methyloxirane. While not classified as hazardous under standard guidelines, proper storage in inert atmospheres and avoidance of strong oxidizers are recommended. This aligns with industry shifts toward sustainable chemical practices and risk mitigation, topics frequently searched by professionals in chemical databases.

Future research directions may explore its utility in photoredox catalysis or as a precursor for chiral auxiliaries, areas gaining traction in academic and industrial circles. As synthetic methodologies evolve, CAS No. 2228975-64-0 is poised to remain relevant in the development of next-generation therapeutics and advanced materials.